![molecular formula C7H7Cl2N B116299 2-Chloro-5-(chloromethyl)-3-methylpyridine CAS No. 150807-88-8](/img/structure/B116299.png)
2-Chloro-5-(chloromethyl)-3-methylpyridine
Overview
Description
2-Chloro-5-(chloromethyl)pyridine is used for the synthesis of various pharmaceutical compounds. It can also be used for the synthesis of new neonicotinoid compounds .
Synthesis Analysis
The synthesis of 2-Chloro-5-(chloromethyl)-3-methylpyridine involves a continuous reaction method . The process includes adding a diluting solvent into a chlorination reaction device, gradually spraying 2-chloro-3-isothiocyanato-1-propylene solution into a chlorination reaction device, and simultaneously gradually introducing chlorine gas to carry out the reaction . Another method involves using less DMF (Dimethyl Formamide) in the chlorination addition and the cyclization reaction .Molecular Structure Analysis
The molecular formula of this compound is C6H5Cl2N . The average mass is 162.01 Da .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas and at a temperature of 0-10°C . It should be kept away from moisture .Scientific Research Applications
1. Separation and Purification Techniques
- 2-Chloro-5-(chloromethyl)-3-methylpyridine, as a key intermediate in various medicines and pesticides, can be effectively separated and purified using methods like extraction, distillation, and column chromatography. High purities exceeding 99% have been achieved, showcasing its relevance in producing high-quality pharmaceutical and agrochemical products (Su Li, 2005).
2. Preparation Methods
- Several preparation methods for this compound have been explored, including reactions from 3-methylpyridine N-oxide and 2-aminopyridine. These methods involve diverse chlorinating agents and catalytic processes, indicating the chemical's versatility in synthetic chemistry (Zhao Bao, 2003).
3. Applications in Biological Studies
- Research has shown that derivatives of this compound, such as 2-chloro-5-methylpyridine-3-carbaldehyde imines, have potential applications in biology and medicine. They have been found to exhibit properties like antifungal and antimicrobial activity, highlighting their significance in developing new therapeutic agents (B. Gangadasu et al., 2002).
4. Use in Pesticide Synthesis
- This compound is significantly used as an intermediate in the synthesis of various pesticides. Its derivatives, such as 2-chloro-5-trichloromethylpyridine, are crucial in the development of nicotine pesticides, demonstrating its importance in agricultural chemical research (Yang Yi, 2005).
5. Industrial Production Improvements
- Advances in the production process of this compound, such as using microreaction systems, have been studied to increase efficiency and safety. This is particularly important in industrial settings where large-scale synthesis is required (Fu-Ning Sang et al., 2020).
Safety and Hazards
properties
IUPAC Name |
2-chloro-5-(chloromethyl)-3-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N/c1-5-2-6(3-8)4-10-7(5)9/h2,4H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUOXMMUURWOTAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1Cl)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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